Cas no 56309-55-8 (1-chloro-3-isocyanato-2-methoxybenzene)

1-chloro-3-isocyanato-2-methoxybenzene structure
56309-55-8 structure
Product Name:1-chloro-3-isocyanato-2-methoxybenzene
CAS No:56309-55-8
MF:C8H6ClNO2
MW:183.591741085052
MDL:MFCD00037035
CID:2186900
PubChem ID:13534696
Update Time:2025-09-23

1-chloro-3-isocyanato-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-2-methoxyphenyl isocyanate
    • 1-chloro-3-isocyanato-2-methoxybenzene
    • 56309-55-8
    • EN300-1966344
    • SCHEMBL3548255
    • DTXSID20543166
    • NBRZBJSIXZZWMF-UHFFFAOYSA-N
    • DB-304506
    • MDL: MFCD00037035
    • Inchi: 1S/C8H6ClNO2/c1-12-8-6(9)3-2-4-7(8)10-5-11/h2-4H,1H3
    • InChI Key: NBRZBJSIXZZWMF-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1OC)N=C=O

Computed Properties

  • Exact Mass: 183.0087061g/mol
  • Monoisotopic Mass: 183.0087061g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 38.7Ų

1-chloro-3-isocyanato-2-methoxybenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1966344-0.05g
1-chloro-3-isocyanato-2-methoxybenzene
56309-55-8 95%
0.05g
$218.0 2023-09-17
Enamine
EN300-1966344-0.1g
1-chloro-3-isocyanato-2-methoxybenzene
56309-55-8 95%
0.1g
$326.0 2023-09-17
Enamine
EN300-1966344-0.25g
1-chloro-3-isocyanato-2-methoxybenzene
56309-55-8 95%
0.25g
$466.0 2023-09-17
Enamine
EN300-1966344-0.5g
1-chloro-3-isocyanato-2-methoxybenzene
56309-55-8 95%
0.5g
$735.0 2023-09-17
Enamine
EN300-1966344-1.0g
1-chloro-3-isocyanato-2-methoxybenzene
56309-55-8 95%
1g
$943.0 2023-05-25
Enamine
EN300-1966344-2.5g
1-chloro-3-isocyanato-2-methoxybenzene
56309-55-8 95%
2.5g
$1848.0 2023-09-17
Enamine
EN300-1966344-5.0g
1-chloro-3-isocyanato-2-methoxybenzene
56309-55-8 95%
5g
$2732.0 2023-05-25
Enamine
EN300-1966344-10.0g
1-chloro-3-isocyanato-2-methoxybenzene
56309-55-8 95%
10g
$4052.0 2023-05-25
Enamine
EN300-1966344-1g
1-chloro-3-isocyanato-2-methoxybenzene
56309-55-8 95%
1g
$943.0 2023-09-17
Enamine
EN300-1966344-5g
1-chloro-3-isocyanato-2-methoxybenzene
56309-55-8 95%
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$2732.0 2023-09-17
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